[(2R,3S,4S,5R)-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate

• Molecular Formula: C9H13N2O9P
• Molecular Weight: 327.16 g/mol
• IUPAC Name: [(2R,3S,4S,5R)-5-(2,4-dioxo(213C,1,3-15N2)pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7+,8-/m1/s1/i9+1,10+1,11+1
• InChI Key: DJJCXFVJDGTHFX-MXHOLXRKSA-N
• Isomeric SMILES: C1=C[15N]([13C](=O)[15NH]C1=O)[C@H]2[C@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)O)O)O

Description

The compound [(2R,3S,4S,5R)-5-(2,4-dioxo(²¹³C,1,3-¹⁵N₂)pyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate is a modified nucleotide derivative with isotopic enrichment (²¹³C and ¹⁵N₂) at the pyrimidine ring. Its structure comprises:

• A 2,4-dioxopyrimidine base isotopically labeled at positions 1 (¹⁵N) and 3 (²¹³C, ¹⁵N).
• A ribose-like oxolane (tetrahydrofuran) ring with hydroxyl groups at C3 and C2.
• A methyl dihydrogen phosphate group at the C2 position of the sugar.

This isotopic labeling suggests applications in tracer studies, NMR spectroscopy, or mass spectrometry to investigate metabolic pathways or enzymatic interactions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrimidine-Modified Analogs

[(2S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate (CAS 104086-76-2)

• Key Differences: Lacks isotopic labels. Contains a 4-amino group on the pyrimidine ring instead of 2,4-dioxo.
• Molecular weight: 291.20 g/mol vs. ~294 g/mol (target compound, accounting for isotopes) .

(3R,5R)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)oxolan-3-yl dihydrogen phosphate

• Key Differences :
  • 5-methyl substitution on the pyrimidine.
  • Phosphate group at C3 instead of C2.
• Impact :
  • Methyl group increases hydrophobicity (XLogP3: -3.5 vs. target’s estimated -4.2).
  • Altered phosphate positioning affects enzymatic recognition (e.g., kinase selectivity) .

Sugar-Modified Analogs

2',3'-Dideoxycytidine 5'-monophosphate (CAS 104086-76-2)

• Cytosine base instead of 2,4-dioxopyrimidine.
• Impact :
  • Dideoxy configuration confers resistance to ribonuclease cleavage, a feature exploited in antiviral therapies (e.g., ddC).
  • Lower solubility in aqueous media due to reduced polarity .

Uridine 5′-O-(2-methylpropanoate) (WHO List 90)

• Key Differences: Esterified phosphate (2-methylpropanoate) instead of dihydrogen phosphate. Uracil base instead of isotopically labeled 2,4-dioxopyrimidine.
• Impact :
  • Esterification increases membrane permeability but reduces metabolic stability (prone to hydrolysis) .

Isotopic vs. Non-Isotopic Analogs

Property	Target Compound (Isotopic)	Non-Isotopic Analog (e.g., )
Molecular Weight	~294 g/mol*	291.20 g/mol
Density	Not reported	1.87 g/cm³
Stability	Likely similar	Prone to dephosphorylation
Analytical Utility	NMR/MS tracing	Standard biochemical assays

*Estimated based on isotopic enrichment.

Functional Group Variations

Compound (CAS/Reference)	Key Modification	Biological Relevance
N-Hydroxycytidine 5'-phosphate (4988-54-9)	N-hydroxy group on pyrimidine	Enhances radical scavenging potential .
Poly(5-methoxycytidylic acid) (76528-22-8)	5-methoxy group on pyrimidine	Alters base-pairing specificity in RNA .
Target Compound	²¹³C/¹⁵N₂ isotopes	Enables isotopic tracing in vivo